![molecular formula C12H12ClNO2 B7515670 5-chloro-N-prop-2-enyl-2,3-dihydro-1-benzofuran-2-carboxamide](/img/structure/B7515670.png)
5-chloro-N-prop-2-enyl-2,3-dihydro-1-benzofuran-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-chloro-N-prop-2-enyl-2,3-dihydro-1-benzofuran-2-carboxamide is a chemical compound with the molecular formula C12H12ClNO2. It is also known as GSK-3 inhibitor VIII and has been studied extensively for its potential use in scientific research applications.
Mechanism of Action
The mechanism of action of 5-chloro-N-prop-2-enyl-2,3-dihydro-1-benzofuran-2-carboxamide involves its binding to the ATP-binding site of GSK-3. This binding prevents the phosphorylation of various downstream targets of GSK-3, leading to the inhibition of various cellular processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied extensively. It has been found to inhibit the proliferation of various cancer cell lines, induce apoptosis in cancer cells, and inhibit the growth of Alzheimer's disease-related amyloid plaques. It has also been found to have potential therapeutic effects in the treatment of diabetes, as it can increase insulin sensitivity and improve glucose metabolism.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-chloro-N-prop-2-enyl-2,3-dihydro-1-benzofuran-2-carboxamide in lab experiments is its potent inhibitory effect on GSK-3. This makes it a useful tool for studying the role of GSK-3 in various cellular processes. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in vivo.
Future Directions
There are several future directions for research on 5-chloro-N-prop-2-enyl-2,3-dihydro-1-benzofuran-2-carboxamide. One potential direction is the development of more potent and selective GSK-3 inhibitors based on the structure of this compound. Another potential direction is the investigation of the therapeutic potential of this compound in the treatment of various diseases, including cancer, Alzheimer's disease, and diabetes. Finally, further research is needed to determine the safety and efficacy of this compound in vivo, which could lead to its eventual use in clinical trials.
Synthesis Methods
The synthesis of 5-chloro-N-prop-2-enyl-2,3-dihydro-1-benzofuran-2-carboxamide can be achieved through a multi-step process. The first step involves the reaction of 2-hydroxybenzaldehyde with ethyl acetoacetate to form 2-ethoxycarbonyl-3-hydroxybenzaldehyde. This intermediate is then reacted with chloroacetyl chloride to form 2-chloro-3-(ethoxycarbonyl)-4-hydroxybenzaldehyde. The final step involves the reaction of this intermediate with propargylamine to form the desired compound.
Scientific Research Applications
5-chloro-N-prop-2-enyl-2,3-dihydro-1-benzofuran-2-carboxamide has been studied extensively for its potential use in scientific research applications. It has been found to be a potent inhibitor of glycogen synthase kinase 3 (GSK-3), an enzyme that plays a crucial role in the regulation of various cellular processes, including cell proliferation, differentiation, and apoptosis. Inhibition of GSK-3 has been implicated in the treatment of various diseases, including cancer, Alzheimer's disease, and diabetes.
properties
IUPAC Name |
5-chloro-N-prop-2-enyl-2,3-dihydro-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12ClNO2/c1-2-5-14-12(15)11-7-8-6-9(13)3-4-10(8)16-11/h2-4,6,11H,1,5,7H2,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJTKATYOUWCYDG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=O)C1CC2=C(O1)C=CC(=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.